Membrane Transporter/Ion Channel
  • N-Acetyl-D-leucine
    N-Acetyl-D-leucine
    • Cat. No.:
    • B556442
    • CAS No.:
    • 19764-30-8
    • Molecular Formula:
    • C8H15NO3
    • Molecular Weight:
    • 173.21 g/mol
    Description
    N-acetyl-D-leucine is the N-acetyl derivative of D-leucine. It is a N-acetyl-D-amino acid and a D-leucine derivative. It is a conjugate acid of a N-acetyl-D-leucinate. It is an enantiomer of a N-acetyl-L-leucine...
    - +
  • AR-C141990
    AR-C141990
    • Cat. No.:
    • B1666081
    • CAS No.:
    • Molecular Formula:
    • C26H28N4O4S
    • Molecular Weight:
    • 492.6 g/mol
    Description
    AR-C141990 is an inhibitor of lactate transporters .
    - +
  • AZD3965
    AZD3965
    • Cat. No.:
    • B1666217
    • CAS No.:
    • 1448671-31-5
    • Molecular Formula:
    • C21H24F3N5O5S
    • Molecular Weight:
    • 515.5 g/mol
    Description
    Monocarboxylate Transporter 1 Inhibitor AZD3965 is an orally available inhibitor of monocarboxylate transporter 1 (MCT1), with potential antineoplastic activity. Upon oral administration, MCT1 inhibitor AZD3965 ...
    - +
  • Syrosingopine
    Syrosingopine
    • Cat. No.:
    • B1682859
    • CAS No.:
    • 84-36-6
    • Molecular Formula:
    • C35H42N2O11
    • Molecular Weight:
    • 666.7 g/mol
    Description
    Syrosingopine is a yohimban alkaloid.
    was heading 1963-94;  SYRINGOPINE was see SYROSINGOPINE 1977-94;  use RESERPINE to search SYROSINGOPINE 1966-94
    - +
  • AZD0095
    AZD0095
    • Cat. No.:
    • B10854968
    • CAS No.:
    • Molecular Formula:
    • C27H32N8O2
    • Molecular Weight:
    • 500.6 g/mol
    Description
    AZD0095 is a useful research compound. Its molecular formula is C27H32N8O2 and its molecular weight is 500.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AZD0095 suitable for many researc...
    - +
  • AZ1422
    AZ1422
    • Cat. No.:
    • B12364573
    • CAS No.:
    • Molecular Formula:
    • C31H40N2O6
    • Molecular Weight:
    • 536.7 g/mol
    Description
    AZ1422 is a useful research compound. Its molecular formula is C31H40N2O6 and its molecular weight is 536.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AZ1422 suitable for many research ...
    - +
  • Lactate transportor 1
    Lactate transportor 1
    • Cat. No.:
    • B12369978
    • CAS No.:
    • Molecular Formula:
    • C28H36ClN5O
    • Molecular Weight:
    • 494.1 g/mol
    Description
    Lactate transportor 1 is a useful research compound. Its molecular formula is C28H36ClN5O and its molecular weight is 494.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Lactate transporto...
    - +
  • Mct1-IN-3
    Mct1-IN-3
    • Cat. No.:
    • B15610649
    • CAS No.:
    • Molecular Formula:
    • C22H19N3O4
    • Molecular Weight:
    • 389.4 g/mol
    Description
    Mct1-IN-3 is a useful research compound. Its molecular formula is C22H19N3O4 and its molecular weight is 389.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Mct1-IN-3 suitable for many res...
    - +
  • Mct-IN-1
    Mct-IN-1
    • Cat. No.:
    • B15611819
    • CAS No.:
    • Molecular Formula:
    • C19H26N2O3
    • Molecular Weight:
    • 330.4 g/mol
    Description
    Mct-IN-1 is a useful research compound. Its molecular formula is C19H26N2O3 and its molecular weight is 330.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Mct-IN-1 suitable for many resea...
    - +
  • BAY-8002
    BAY-8002
    • Cat. No.:
    • B15612208
    • CAS No.:
    • Molecular Formula:
    • C20H14ClNO5S
    • Molecular Weight:
    • 415.8 g/mol
    Description
    monocarboxylate transporter 1 inhibitor
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img